Cas no 2171245-19-3 ((2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenylformamido}butanoic acid)
(2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenylformamido}butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenylformamido}butanoic acid
- (2S)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-fluorophenyl]formamido}butanoic acid
- EN300-1573374
- 2171245-19-3
-
- Inchi: 1S/C26H23FN2O5/c1-2-23(25(31)32)29-24(30)15-11-16(27)13-17(12-15)28-26(33)34-14-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-13,22-23H,2,14H2,1H3,(H,28,33)(H,29,30)(H,31,32)/t23-/m0/s1
- InChI Key: CHIVJILTCCMEKT-QHCPKHFHSA-N
- SMILES: FC1=CC(C(N[C@H](C(=O)O)CC)=O)=CC(=C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 462.15910000g/mol
- Monoisotopic Mass: 462.15910000g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 34
- Rotatable Bond Count: 8
- Complexity: 727
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 105Ų
(2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenylformamido}butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1573374-0.05g |
(2S)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-fluorophenyl]formamido}butanoic acid |
2171245-19-3 | 0.05g |
$2829.0 | 2023-06-04 | ||
| Enamine | EN300-1573374-0.1g |
(2S)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-fluorophenyl]formamido}butanoic acid |
2171245-19-3 | 0.1g |
$2963.0 | 2023-06-04 | ||
| Enamine | EN300-1573374-0.25g |
(2S)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-fluorophenyl]formamido}butanoic acid |
2171245-19-3 | 0.25g |
$3099.0 | 2023-06-04 | ||
| Enamine | EN300-1573374-0.5g |
(2S)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-fluorophenyl]formamido}butanoic acid |
2171245-19-3 | 0.5g |
$3233.0 | 2023-06-04 | ||
| Enamine | EN300-1573374-1.0g |
(2S)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-fluorophenyl]formamido}butanoic acid |
2171245-19-3 | 1g |
$3368.0 | 2023-06-04 | ||
| Enamine | EN300-1573374-2.5g |
(2S)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-fluorophenyl]formamido}butanoic acid |
2171245-19-3 | 2.5g |
$6602.0 | 2023-06-04 | ||
| Enamine | EN300-1573374-5.0g |
(2S)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-fluorophenyl]formamido}butanoic acid |
2171245-19-3 | 5g |
$9769.0 | 2023-06-04 | ||
| Enamine | EN300-1573374-10.0g |
(2S)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-fluorophenyl]formamido}butanoic acid |
2171245-19-3 | 10g |
$14487.0 | 2023-06-04 | ||
| Enamine | EN300-1573374-50mg |
(2S)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-fluorophenyl]formamido}butanoic acid |
2171245-19-3 | 50mg |
$2829.0 | 2023-09-24 | ||
| Enamine | EN300-1573374-100mg |
(2S)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-fluorophenyl]formamido}butanoic acid |
2171245-19-3 | 100mg |
$2963.0 | 2023-09-24 |
(2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenylformamido}butanoic acid Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
Additional information on (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenylformamido}butanoic acid
Introduction to (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenylformamido}butanoic acid (CAS No. 2171245-19-3)
The compound (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenylformamido}butanoic acid, with CAS registry number 2171245-19-3, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its complex structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a fluorophenyl moiety, and a butanoic acid backbone. The stereochemistry at the second carbon atom (denoted by the (S) configuration) plays a critical role in its biological activity and chemical reactivity.
Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging advanced methodologies such as stereo-selective synthesis and protecting group strategies. The Fmoc group, a well-known protecting group for amino acids, is particularly significant in this molecule due to its role in stabilizing the intermediate during synthesis. This group is also known for its compatibility with various coupling reactions, making it a cornerstone in peptide synthesis and related applications.
From a pharmacological perspective, this compound has been investigated for its potential as a bioactive agent. Studies have shown that the presence of the fluorophenyl group enhances the molecule's ability to interact with specific biological targets, such as enzymes or receptors. The butanoic acid backbone further contributes to its solubility and bioavailability, making it a promising candidate for drug development.
One of the most exciting developments involving this compound is its application in the field of peptide-based therapeutics. Researchers have explored its use as a building block in constructing complex peptide libraries, which are essential for high-throughput screening of potential drug candidates. The stereo-specific properties of this compound ensure that it can be incorporated into peptides with high precision, maintaining the desired stereochemistry throughout the synthesis process.
In addition to its pharmacological applications, this compound has also found utility in materials science. Its unique structure allows for the formation of self-assembled monolayers (SAMs) on various substrates, which are valuable in nanotechnology and surface engineering. The Fmoc group plays a pivotal role in these applications by providing stability and functionality to the SAMs.
Recent studies have also highlighted the importance of this compound in understanding fundamental chemical reactions. For instance, investigations into its reactivity under different conditions have provided insights into the behavior of similar molecules in organic synthesis. This has led to improvements in synthetic protocols, reducing reaction times and increasing yields.
From an environmental standpoint, researchers have examined the biodegradation pathways of this compound to assess its potential impact on ecosystems. Preliminary findings suggest that under certain conditions, it undergoes rapid degradation, minimizing its environmental footprint. However, further studies are required to fully understand its ecological implications.
In conclusion, (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenylformamido}butanoic acid (CAS No. 2171245-19-3) is a multifaceted compound with significant potential across diverse scientific disciplines. Its unique structure and stereochemical properties make it an invaluable tool in both academic research and industrial applications. As ongoing research continues to uncover new aspects of its behavior and utility, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.
2171245-19-3 ((2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenylformamido}butanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)